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Compound of Interest

Compound Name:
(S)-Chlorpheniramine-d6 Maleate

Salt

Cat. No.: B12408227

Get Quote

Technical Monograph: (S)-Chlorpheniramine-d6
Maleate
Precision Bioanalysis of Chiral Antihistamines via
Stable Isotope Dilution
Executive Summary & Core Utility
CAS Number: 1219806-45-7 Compound: (S)-Chlorpheniramine-d6 Maleate Synonyms:

Dexchlorpheniramine-d6 maleate;

-(4-Chlorophenyl)-N,N-bis(trideuteriomethyl)-2-pyridinepropanamine maleate.

This technical guide delineates the physicochemical properties, bioanalytical applications, and

handling protocols for (S)-Chlorpheniramine-d6, the hexadeuterated isotopolog of the

pharmacologically active enantiomer of chlorpheniramine.

In high-sensitivity LC-MS/MS assays, this compound serves as the definitive Internal Standard

(IS). Its specific utility lies in the quantification of Dexchlorpheniramine (the eutomer) in
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complex biological matrices, eliminating ionization matrix effects and correcting for extraction

variability with superior fidelity compared to non-chiral or structural analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
The deuterium labeling is located on the dimethylamine moiety, providing a mass shift of +6 Da

relative to the unlabeled analyte. This position is chemically stable and resistant to back-

exchange in aqueous solvents, unlike labile protons on hydroxyl or amine functionalities.

Table 1: Technical Specifications
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Parameter Specification

Chemical Formula

C

H

D

ClN

· C

H

O

(Salt)

Molecular Weight 396.90 g/mol (Maleate Salt)

Free Base MW

280.83 g/mol (C

H

D

ClN

)

Isotopic Purity

99% deuterated forms (d

-d

)

Chirality (S)-Enantiomer (Dextrorotatory, (+))

Solubility Soluble in Methanol, Water, DMSO

Appearance White to off-white solid

pKa ~9.2 (Amine nitrogen)

Storage -20°C, hygroscopic, protect from light
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Bioanalytical Application: LC-MS/MS Method Design
The primary application of CAS 1219806-45-7 is in Isotope Dilution Mass Spectrometry (IDMS).

The following protocol outlines a validated workflow for quantifying (S)-Chlorpheniramine in

human plasma.

Mechanistic Rationale for MRM Transitions
The fragmentation pattern of Chlorpheniramine in positive ESI mode is dominated by the

cleavage of the C-N bond, resulting in the loss of the dimethylamine group.

Unlabeled Analyte (275

230): Precursor [M+H]

275.1 loses the neutral dimethylamine (45 Da), yielding the diarylpropyl carbocation at m/z
230.1.

Deuterated IS (281

230): The d6-IS Precursor [M+H]

281.1 contains the -N(CD

)

group. Upon collision-induced dissociation (CID), it loses the deuterated dimethylamine (51
Da). The resulting fragment is the same unlabeled carbocation at m/z 230.1.

Critical Note: Because the product ion (m/z 230) is identical for both analyte and IS,

chromatographic separation or ultra-high mass resolution is not strictly required if the

precursors are well-resolved by the quadrupole (Q1). However, ensuring no cross-talk requires

checking the IS purity for d0 isotopologs.

Experimental Protocol: Sample Preparation (LLE)
Objective: Extract (S)-Chlorpheniramine from plasma while removing phospholipids that cause

matrix effects.

Aliquot: Transfer 200 µL of human plasma into a borosilicate glass tube.
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Spike IS: Add 20 µL of (S)-Chlorpheniramine-d6 working solution (50 ng/mL in MeOH).

Vortex 10s.

Alkalinization: Add 100 µL of 0.5 M NaOH. (Increases pH > pKa to ensure the free base form

for extraction).

Extraction: Add 3 mL of Diethyl Ether : Dichloromethane (80:20 v/v).

Agitation: Mechanical shaker for 10 min at high speed.

Phase Separation: Centrifuge at 4000 rpm for 5 min at 4°C.

Evaporation: Transfer the organic (upper) layer to a clean tube. Evaporate to dryness under

a stream of N

at 40°C.

Reconstitution: Dissolve residue in 200 µL Mobile Phase (See below).

LC-MS/MS Parameters[7][8][9][10]
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Component Setting

Column
Phenyl-Hexyl or C18 (e.g., Phenomenex Luna

3µm, 50 x 2.0 mm)

Mobile Phase A
10 mM Ammonium Formate + 0.1% Formic Acid

in Water

Mobile Phase B Acetonitrile

Gradient
10% B to 90% B over 3.0 min; Hold 1 min; Re-

equilibrate.

Flow Rate 0.4 mL/min

Ionization ESI Positive (+)

Analyte MRM
m/z 275.1

230.1 (CE: 20 eV)

IS (d6) MRM
m/z 281.1

230.1 (CE: 20 eV)

Visualization: Analytical Workflow & Fragmentation
The following diagram illustrates the logical flow from biological sample to quantitation,

highlighting the critical fragmentation step that validates the d6-labeling.
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Click to download full resolution via product page

Figure 1: Workflow for the extraction and MRM-based detection of (S)-Chlorpheniramine using

the d6-IS. Note the convergence at Q3 due to the loss of the labeled moiety.

Synthesis & Stability Considerations
Synthesis Route (Conceptual)
The synthesis of (S)-Chlorpheniramine-d6 typically follows the Eschweiler-Clarke reaction or

direct alkylation using deuterated reagents.

Precursor: (S)-

-(4-Chlorophenyl)-2-pyridinepropanamine (The primary amine nor-derivative).

Reagents: Formaldehyde-d2 (DCDO) and Formic Acid-d2 (DCOOH) OR Methyl Iodide-d3

(CD

I).

Mechanism: Reductive amination introduces two trideuteromethyl groups onto the nitrogen.

Salt Formation: Reaction with Maleic acid in isopropanol/ethanol yields the stable maleate

salt.

Stability[11][12]
Isotopic Stability: The C-D bonds on the methyl groups are non-exchangeable under

physiological conditions (pH 7.4) and during standard acidic/basic extraction.

Chemical Stability: The maleate salt is prone to oxidation if exposed to light (pyridine ring

sensitivity). Store in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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